![molecular formula C21H21N3OS B4615053 N-(4-anilinophenyl)-N'-(2-methoxybenzyl)thiourea](/img/structure/B4615053.png)
N-(4-anilinophenyl)-N'-(2-methoxybenzyl)thiourea
Overview
Description
N-(4-anilinophenyl)-N'-(2-methoxybenzyl)thiourea is a useful research compound. Its molecular formula is C21H21N3OS and its molecular weight is 363.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.14053348 g/mol and the complexity rating of the compound is 420. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
- Studies have focused on the synthesis and structural characterization of thiourea derivatives, including those related to N-(4-anilinophenyl)-N'-(2-methoxybenzyl)thiourea. These compounds are synthesized through the condensation of benzoylisothiocyanate with aminophenols, yielding crystalline forms that are characterized using various spectroscopic techniques and quantum chemical calculations (Abosadiya et al., 2019).
Molecular Docking and Biological Activity
- Another area of research involves the synthesis and biological evaluation of acyl thiourea derivatives, including molecular docking studies to screen against specific enzymes targeting diseases like tuberculosis and cancer. These studies highlight the potential of thiourea derivatives in drug design and discovery (Haribabu et al., 2015).
Photophysical Properties and Charge Transfer
- Research on substituent-dependent photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes, including compounds with methoxy substituents, reveals insights into their photophysical properties and potential applications in materials science and photovoltaics (Yang et al., 2004).
Corrosion Inhibition
- Thiourea derivatives have been explored as corrosion inhibitors, showing effectiveness in protecting metals in various environments. This application is significant for materials science and engineering, providing insights into the development of new corrosion-resistant materials (Vasanthi et al., 2008).
Crystallography and Material Properties
- Detailed crystallographic studies on thiourea derivatives, including N-(methoxycarbonylthienylmethyl)thioureas, contribute to our understanding of their molecular structures and potential applications in designing materials with specific properties (Hu et al., 2008).
Properties
IUPAC Name |
1-(4-anilinophenyl)-3-[(2-methoxyphenyl)methyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3OS/c1-25-20-10-6-5-7-16(20)15-22-21(26)24-19-13-11-18(12-14-19)23-17-8-3-2-4-9-17/h2-14,23H,15H2,1H3,(H2,22,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JESQRQCVHXKEJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=S)NC2=CC=C(C=C2)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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